![molecular formula C16H25N5O2S B2547851 N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-methylpiperazin-1-yl)-2-oxoacetamide CAS No. 899756-55-9](/img/structure/B2547851.png)
N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-methylpiperazin-1-yl)-2-oxoacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-methylpiperazin-1-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C16H25N5O2S and its molecular weight is 351.47. The purity is usually 95%.
BenchChem offers high-quality N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-methylpiperazin-1-yl)-2-oxoacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-methylpiperazin-1-yl)-2-oxoacetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Potential in Drug Discovery and Development
Compounds with similar structural features have been explored for their potential in drug discovery, particularly focusing on their interaction with biological targets. For instance, studies on pyrazole and pyrazolone derivatives highlight their significance in medicinal chemistry due to their wide range of biological activities, including anti-inflammatory, antimicrobial, and antitumor properties (Raslan, Sayed, & Khalil, 2016)[https://consensus.app/papers/synthesis-some-pyrazole-thiazole-pyridine-raslan/b72962de127a555c996b23c9efb624fc/?utm_source=chatgpt]. The research into these compounds suggests that the modification of their structure could lead to the discovery of new therapeutic agents.
Role in Antimicrobial and Antitumor Activities
The synthesis and evaluation of novel heterocycles incorporating the pyrazole moiety have demonstrated promising antimicrobial and antitumor activities. For example, derivatives of pyrazolo[1,5-a]pyrimidines showed potent cytotoxic activity against various human cancer cell lines (Ahmed, Mohamed, Ahmed, & Ahmed, 2009)[https://consensus.app/papers/synthesis-antitumor-activities-pyridines-ahmed/842e8b359b8a5b4aa22ccc860f283211/?utm_source=chatgpt]. This suggests that compounds with similar frameworks might possess significant therapeutic potential.
Applications in Chemical Synthesis
The compound's structural motifs are also relevant in the synthesis of complex molecules. Research into the synthesis of 5-functionally substituted ethyl 4-amino-1-arylpyrazolo-3-carboxylates, which are precursors to sildenafil analogues, highlights the importance of such structures in facilitating the development of pharmaceutical agents (Ghozlan, Badahdah, & Abdelhamid, 2007)[https://consensus.app/papers/synthesis-5functionally-substituted-4amino1aryl-ghozlan/8824604673c25f82ba616b868c730e9e/?utm_source=chatgpt].
properties
IUPAC Name |
N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-methylpiperazin-1-yl)-2-oxoacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N5O2S/c1-16(2,3)21-13(11-9-24-10-12(11)18-21)17-14(22)15(23)20-7-5-19(4)6-8-20/h5-10H2,1-4H3,(H,17,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWWLTSKTLCRNNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1C(=C2CSCC2=N1)NC(=O)C(=O)N3CCN(CC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-methylpiperazin-1-yl)-2-oxoacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.